Cas no 171856-09-0 (Fmoc-n-(4-boc-aminobutyl)-gly-oh)

• Product Name: Fmoc-n-(4-boc-aminobutyl)-gly-oh
• CAS No: 171856-09-0
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• MDL: MFCD04112689
• CID: 135982
• PubChem ID: 329760267
• Update Time: 2025-06-10

Fmoc-n-(4-boc-aminobutyl)-gly-oh Chemical and Physical Properties

Names and Identifiers

• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(4-((tert-butoxycarbonyl)amino)butyl)amino)acetic acid
• 2-[9H-fluoren-9-ylmethoxycarbonyl-[4-[(2-methylpropan-2-yl)oxycarbonylamino]butyl]amino]acetic acid
• Fmoc-abg(boc)-oh
• FMOC-N-(4-BOC-AMINOBUTYL)GLYCINE,
• Fmoc-N-(4-Boc-aminobutyl)-Gly-OH
• Glycine,N-[4-[[(1,1-dimethylethoxy)carbonyl]amino]butyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• AC1MBSYF
• CTK8F0790
• Fmoc-Nlys(Boc)-OH
• I14-37144
• N-Fmoc-(4-Boc-aminobutyl)-Gly-OH
• SureCN4599714
• N-[4-[[(1,1-Dimethylethoxy)carbonyl]amino]butyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycine
• [[4-[(tert-Butoxycarbonyl)amino]butyl](9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid
• FMOC-N-(4-BOC-AMINOBUTYL)-GLYCINE
• N-Fmoc-N-(4-Boc-aminobutyl)glycine
• N-[4-(Boc-amino)butyl]-N-Fmoc-glycine
• (9H-Fluoren-9-yl)MethOxy]Carbonyl Nlys(Boc)-OH
• Fmoc-N-(4-Boc-aminobutyl)glycine, Fmoc-Nlys(Boc)-OH
• (9H-Fluoren-9-yl)MethOxy]Carbonyl N-(4-(Tert-Butoxy)Carbonyl aminobutyl)-Gly-OH
• Fmoc-N-(4-Boc-aminobutyl)-Gly-OH >=98.0% (HPLC)
• Fmoc-N-(4-Boc-aminobutyl)-Gly-OH, >=98.0% (HPLC)
• [(4-tert-Butoxycarbonylamino-butyl)-(9H-fluoren-9-ylmethoxycarbonyl)-amino]-acetic acid
• Fmoc-N-(4-Boc-aminobutyl)glycine
• J-010768
• 2-[(4-{[(tert-butoxy)carbonyl]amino}butyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid
• N-(9-Fluorenylmethyloxycarbonyl)-N-[4-(t-butyloxycarbonylamino)butyl]-glycine
• MNAXPVXIHALBEF-UHFFFAOYSA-N
• FT-0701226
• HY-W141907
• AKOS015911531
• AS-81598
• Fmoc-{Boc-NH(CH2)4}Gly-OH
• MFCD04112689
• E70683
• CS-0201699
• SCHEMBL4599714
• 2-((((9H-fluoren-9-yl)methoxy)carbonyl)(4-(tert-butoxycarbonylamino)butyl)amino)acetic acid
• DTXSID70373278
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-(4-((tert-butoxycarbonyl)amino)butyl)glycine
• 171856-09-0
• ({4-[(TERT-BUTOXYCARBONYL)AMINO]BUTYL}[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO)ACETIC ACID
• DA-53331
• Fmoc-n-(4-boc-aminobutyl)-gly-oh

• MDL： MFCD04112689
• Inchi： 1S/C26H32N2O6/c1-26(2,3)34-24(31)27-14-8-9-15-28(16-23(29)30)25(32)33-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22H,8-9,14-17H2,1-3H3,(H,27,31)(H,29,30)
• InChI Key： MNAXPVXIHALBEF-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)CCCCNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22600
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.216
• PSA: 105.17000
• LogP: 5.01790

Fmoc-n-(4-boc-aminobutyl)-gly-oh Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： S60
• Hazardous Material Identification：
• Safety Term：S60-61
• Risk Phrases：R50/53
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-n-(4-boc-aminobutyl)-gly-oh

Introduction to Fmoc-n-(4-boc-aminobutyl)-gly-oh (CAS No. 171856-09-0)

Fmoc-n-(4-boc-aminobutyl)-gly-oh (CAS No. 171856-09-0) is a versatile and widely used compound in the field of peptide synthesis and chemical biology. This compound is particularly valuable for its ability to introduce specific functional groups into peptides, which can significantly influence their biological activity and stability. The compound is characterized by its unique structure, which includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, an aminobutyl moiety with a tert-butoxycarbonyl (Boc) protecting group, and a glycine residue.

The Fmoc group is a common protecting group used in solid-phase peptide synthesis (SPPS) to prevent premature reactions of the amino group during the synthesis process. It can be efficiently removed under mild conditions, typically using piperidine in dimethylformamide (DMF), without affecting other functional groups in the molecule. This property makes it an ideal choice for stepwise synthesis of complex peptides.

The Boc group, on the other hand, is another widely used protecting group that can be selectively removed under acidic conditions. This dual protection strategy allows for precise control over the reactivity of the amino groups during peptide synthesis, ensuring high yields and purity of the final product.

The glycine residue (gly) in Fmoc-n-(4-boc-aminobutyl)-gly-oh provides additional flexibility and hydrophilicity to the peptide chain. Glycine is the simplest amino acid and does not have a side chain, which makes it highly versatile in terms of its ability to fit into various structural contexts within peptides and proteins.

In recent years, there has been significant research focused on the use of Fmoc-n-(4-boc-aminobutyl)-gly-oh in the development of novel therapeutic peptides. One notable application is in the design of cell-penetrating peptides (CPPs), which are used to deliver therapeutic agents across cell membranes. The presence of the aminobutyl moiety can enhance the hydrophobicity and membrane permeability of these peptides, making them more effective in drug delivery applications.

Another area of interest is the use of this compound in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. Peptidomimetics have shown promise in various therapeutic areas, including cancer treatment, antimicrobial therapy, and neurodegenerative diseases.

The synthesis of Fmoc-n-(4-boc-aminobutyl)-gly-oh involves several well-established chemical reactions. The first step typically involves the protection of the amino group with the Fmoc group using fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) in an organic solvent such as dichloromethane (DCM). The Boc protection is then introduced using di-tert-butyl dicarbonate (Boc₂O) under basic conditions. Finally, the glycine residue is attached through an amide bond formation reaction using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC).

The purity and quality of Fmoc-n-(4-boc-aminobutyl)-gly-oh are critical for its successful application in peptide synthesis. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used techniques to ensure that the compound meets stringent purity standards. These analytical methods can also help identify any impurities or side products that may affect the performance of the final peptide product.

In conclusion, Fmoc-n-(4-boc-aminobutyl)-gly-oh (CAS No. 171856-09-0) is a valuable building block in peptide chemistry and chemical biology. Its unique combination of protecting groups and functional residues makes it an essential tool for researchers working on peptide synthesis, drug delivery systems, and peptidomimetic design. As research in these areas continues to advance, the importance of this compound is likely to grow, driving further innovation and development in the field.